Cas no 52746-49-3 (Bathophenanthrolinedisulfonic acid, disodium salt hydrate)

• Product Name: Bathophenanthrolinedisulfonic acid, disodium salt hydrate
• CAS No: 52746-49-3
• MF: C₂₄H₁₄N₂Na₂O₆S₂
• MW: 536.487305164337
• MDL: MFCD00004977
• CID: 89722
• Update Time: 2025-07-15

Bathophenanthrolinedisulfonic acid, disodium salt hydrate Chemical and Physical Properties

Names and Identifiers

• Bathophenanthrolinedisulfonic acid, disodium salt hydrate
• 4,7-Diphenyl-1,10-phenanthrolinedisulfonic acid, disodium salt hydrate
• Bathophenanthrolinedisulphonic acid disodium salt
• Bathophenanthroline sulphonate~4,7-Diphenyl-1,10-phenanthrolinedisulphonic acid disodium salt
• 4,7-Diphenyl-1,10-Phenanthrolin-Disulfonic Acid Disodium Salt
• BATHOPHENANTHROLINEDISULFONIC ACID DISODIUM SALT HYDRATE, 98
• BATHOPHENANTHROLINEDISULFONIC ACID DISODIUM SALT TRIHYDRATE
• BATHOPHE
• BATHOPHENANTHROLINE DISULFONIC ACID
• Bathophenanthroline disulphonic acid disodiuM
• BATHOPHENANTHROLINE SULFONATE
• BATHOPHENANTHROLINE SULFONATE DISODIUM SALT
• Bathophenanthroline,DisodiumSalt
• BATHOPHENANTHROLINE,SULFONATED,SODIUM SALT
• Bathophenanthrolinedisulfonic Acid Disodium Salt Hydrate [for Determination of Ferrous Ion]
• BATHOPHENANTHROLINE-DISULFONIC ACID SODIUM SALT
• BathophenanthrolinedisulphonicAcid
• 4,7-Diphenyl-1,10-phenanthrolinium di(sodiosulphonate)
• Bathophenanthrolinedisulfonic acid trihydrate disodium salt, Disodium bathophenanthrolinedisulfonate trihydrate, 4,7-Diphenyl-1,10-phenanthroline-disulfonic acid trihydrate disodium salt
• Bathophenanthrolinedisulfonic acid disodium salt trihydrote
• BATHOPHENANTHROLINEDISULFONIC ACID DISODIUM SALT
• Bathophenanthrolinedisulfonic acid trihydrate disodium salt

• MDL： MFCD00004977
• Inchi： 1S/C24H16N2O6S2.2Na/c27-33(28,29)19-13-25-23-17(21(19)15-7-3-1-4-8-15)11-12-18-22(16-9-5-2-6-10-16)20(34(30,31)32)14-26-24(18)23;;/h1-14H,(H,27,28,29)(H,30,31,32);;/q;2*+1/p-2
• InChI Key： WWYNZTCWCJHTJF-UHFFFAOYSA-L
• SMILES： C1(C2=CC=CC=C2)=C(S([O-])(=O)=O)C=NC2C3N=CC(S([O-])(=O)=O)=C(C4=CC=CC=C4)C=3C=CC1=2.[Na+].[Na+]

Computed Properties

• Exact Mass: 536.00900
• Monoisotopic Mass: 536.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 812
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: Not determined
• XLogP3: Not determined
• Topological Polar Surface Area: 140

Experimental Properties

• Color/Form: Crystallization. Sensitive to light.
• Density: Not available
• Melting Point: 300 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: H2O: soluble
• Water Partition Coefficient: Soluble in water.
• PSA: 156.94000
• LogP: 6.08680
• Solubility: Soluble in water.

Bathophenanthrolinedisulfonic acid, disodium salt hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 21/22-36/37/38
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：8-10
• RTECS：SF8433000
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S24/25
• Risk Phrases：R21/22; R36/37/38
• TSCA：Yes

Additional information on Bathophenanthrolinedisulfonic acid, disodium salt hydrate

Comprehensive Guide to Bathophenanthrolinedisulfonic Acid, Disodium Salt Hydrate (CAS No. 52746-49-3)

Bathophenanthrolinedisulfonic acid, disodium salt hydrate (CAS No. 52746-49-3) is a highly versatile and widely used chemical compound in analytical chemistry, biochemistry, and material science. This compound, often abbreviated as BPS, is a chelating agent known for its strong affinity for iron(II) ions, making it invaluable in colorimetric assays and redox reactions. Researchers and industries frequently search for "Bathophenanthrolinedisulfonic acid uses" or "CAS 52746-49-3 applications," highlighting its relevance in modern scientific workflows.

The disodium salt hydrate form of Bathophenanthrolinedisulfonic acid enhances its solubility in aqueous solutions, a critical feature for laboratory applications. This property is particularly important in environmental testing, where "water-soluble iron chelators" are in high demand. The compound's ability to form stable complexes with iron(II) ions is leveraged in assays measuring iron concentrations in biological samples, a topic frequently queried as "how to measure iron in water" or "iron detection methods."

In recent years, the growing interest in "sustainable chemistry" and "green analytical methods" has spotlighted compounds like BPS. Its role in reducing hazardous waste generation aligns with the "green chemistry principles," a trending topic among researchers. Additionally, the compound's application in "nanomaterial synthesis" has gained attention, particularly in the development of iron-based nanoparticles for medical diagnostics, often searched as "nanoparticles for biomedical applications."

The stability and specificity of Bathophenanthrolinedisulfonic acid, disodium salt hydrate make it a preferred choice in "high-throughput screening" and "automated assay systems." Laboratories focusing on "drug discovery" and "pharmaceutical research" frequently utilize this compound for its reproducibility and low interference. Its compatibility with spectroscopic techniques, such as UV-Vis spectroscopy, further expands its utility, addressing common search queries like "best reagents for UV-Vis analysis."

Another area of interest is the compound's role in "food safety testing." With increasing regulatory scrutiny on iron fortification and contamination, BPS is employed to detect trace iron levels in food products. Searches such as "iron testing in food samples" reflect this application. Moreover, its use in "environmental monitoring" for assessing iron pollution in soils and water bodies aligns with global efforts toward "environmental sustainability."

From a technical standpoint, the disodium salt hydrate form ensures consistent performance across varying pH levels, a feature critical for "buffer compatibility" in complex matrices. This adaptability is frequently explored in queries like "pH stability of chelating agents." Furthermore, the compound's minimal toxicity profile makes it suitable for "in vitro studies," a key consideration for researchers investigating "cell culture applications."

In summary, Bathophenanthrolinedisulfonic acid, disodium salt hydrate (CAS No. 52746-49-3) is a multifaceted reagent with applications spanning analytical chemistry, environmental science, and biomedical research. Its alignment with trending topics like "green chemistry," "nanotechnology," and "food safety" ensures its continued relevance in scientific and industrial communities. For those seeking reliable and efficient iron detection methods, this compound remains a cornerstone of modern analytical techniques.